![molecular formula C22H23N3O4S B4018819 N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-(4-pyridinylmethyl)alaninamide](/img/structure/B4018819.png)
N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-(4-pyridinylmethyl)alaninamide
Overview
Description
N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-(4-pyridinylmethyl)alaninamide, also known as MPAA, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. MPAA is a synthetic compound that belongs to the family of alaninamides, which are known for their diverse pharmacological activities.
Scientific Research Applications
Medicinal Chemistry Applications
This compound and its derivatives have been investigated for their potential as therapeutic agents due to their biological activities.
Antitrypanosomal and Antiplasmodial Activities : Derivatives of this compound have been explored for their antitrypanosomal properties, which are distinct from their antiplasmodial activity. This research highlights the compound's potential in developing treatments for diseases like malaria and trypanosomiasis. The study identifies structural features critical for antitrypanosomal activity, offering insights for designing potent agents against Trypanosoma brucei (Veale et al., 2019).
Gelatinase Inhibition for Cancer and Stroke : Research into the metabolism of related compounds shows promise for inhibiting gelatinases, enzymes involved in cancer metastasis and stroke. This study indicates the compound's therapeutic potential and its metabolites' roles, highlighting extensive metabolism and activity in vivo (Celenza et al., 2008).
Materials Science Applications
This compound's derivatives are also significant in the development of advanced materials, particularly in membrane technology and polymer science.
Novel Nanofiltration Membranes : The synthesis of novel sulfonated thin-film composite nanofiltration membranes employing sulfonated aromatic diamine monomers shows enhanced water flux and dye treatment capabilities. This application demonstrates the compound's role in improving membrane hydrophilicity and performance in water purification technologies (Liu et al., 2012).
Polymer Science for Enhanced Material Properties : Research into the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has produced polymers with high thermal stability, mechanical strength, and low dielectric constants. These findings highlight the compound's utility in creating materials with specific desirable properties for electronic applications (Liu et al., 2013).
properties
IUPAC Name |
2-(N-methylsulfonyl-4-phenoxyanilino)-N-(pyridin-4-ylmethyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4S/c1-17(22(26)24-16-18-12-14-23-15-13-18)25(30(2,27)28)19-8-10-21(11-9-19)29-20-6-4-3-5-7-20/h3-15,17H,16H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIMPBPRSHQTQIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC=NC=C1)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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